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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B075521 Get Quote

This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for handling and storing 4-Phenylphenol in a laboratory setting.

Frequently Asked Questions (FAQs)
What is 4-Phenylphenol and what are its primary hazards?

4-Phenylphenol (also known as 4-hydroxybiphenyl) is a white to off-white crystalline solid.[1] It

is primarily used in the synthesis of fungicides, oil-soluble resins, emulsifiers, and as a

component in corrosion-resistant paints.[1][2][3][4] The main hazards associated with 4-
Phenylphenol are:

Causes skin irritation.[5][6][7]

May cause an allergic skin reaction.[5]

Causes serious eye irritation.[7]

May cause respiratory irritation.[6][7]

It is toxic to aquatic life with long-lasting effects.[5][6][7]

What are the proper storage conditions for 4-Phenylphenol?
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To ensure its stability, 4-Phenylphenol should be stored in a tightly sealed container in a cool,

dry, and well-ventilated area.[6][8] It should be kept away from incompatible substances such

as strong oxidizing agents, strong bases, strong acids, and halogens.[1][2][3][4][6] The

recommended storage temperature is room temperature, generally below 25°C.[1]

What personal protective equipment (PPE) is required when handling 4-Phenylphenol?

Appropriate PPE is crucial to minimize exposure. The following should be worn:

Eye/Face Protection: Chemical safety goggles or glasses that comply with OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.[6][8]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]

Immediately remove and wash contaminated clothing before reuse.[5][6]

Respiratory Protection: If dust is generated during handling, a NIOSH/MSHA-approved

respirator is required.[5][8][9] Ensure adequate ventilation, such as a local exhaust system,

to keep airborne concentrations low.[8]

Is 4-Phenylphenol considered a carcinogen?

Currently, there is insufficient evidence to classify 4-Phenylphenol as a human carcinogen by

major regulatory bodies like the International Agency for Research on Cancer (IARC) or the

U.S. Environmental Protection Agency (EPA).[1] However, due to its structural similarity to

other phenolic compounds under review, it should be handled with caution.[1]

Physical and Chemical Properties
The following table summarizes the key quantitative data for 4-Phenylphenol.
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Property Value Source

CAS Number 92-69-3 [1][5]

Molecular Formula C₁₂H₁₀O [2]

Molecular Weight 170.21 g/mol [2]

Appearance
White to off-white crystalline

solid/flakes
[1][2]

Melting Point 164-166 °C (327-331 °F) [2][5]

Boiling Point 321 °C (610 °F) [2][5]

Flash Point 165 °C (329 °F) [7][8]

Water Solubility 0.7 g/L (at 20 °C) [2][4][7]

LogP (Octanol/Water) ~3.6 (at 25 °C) [2][4][5]

Density ~0.55 - 1.24 g/cm³ [2][3][4][7]

Troubleshooting Guide
Scenario: I have accidentally spilled 4-Phenylphenol powder in the lab.

Question: What is the correct procedure for cleaning up a small spill of solid 4-
Phenylphenol?

Answer: First, ensure proper personal protective equipment is worn, including gloves, safety

goggles, and a dust respirator.[9] Evacuate non-essential personnel from the immediate area

and ensure adequate ventilation.[5] Avoid generating dust.[5][8] Carefully sweep or vacuum

the spilled material and place it into a suitable, labeled container for disposal.[6][8] Clean the

affected area thoroughly.[5] Do not let the chemical enter drains or surface water.[5][6]

Scenario: My skin has come into contact with 4-Phenylphenol.

Question: What are the immediate first aid steps after skin exposure?
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Answer: Immediately take off all contaminated clothing.[5] Flush the affected skin with plenty

of soap and water for at least 15 minutes.[6][8] Seek medical attention if skin irritation or a

rash develops.[5][8] For labs working with phenols, it is recommended to have a first aid kit

containing Polyethylene Glycol 300 (PEG 300) for decontamination after the initial water

flush.[10][11]

Scenario: I think I may have inhaled 4-Phenylphenol dust.

Question: What should I do if I've inhaled the dust?

Answer: Immediately move to an area with fresh air.[1][6][8] If you are not breathing, a

trained person should give artificial respiration.[8] If breathing is difficult, provide oxygen.[8]

Seek medical attention, especially if you feel unwell.[6][12]

Scenario: 4-Phenylphenol was accidentally splashed into my eyes.

Question: How should I respond to eye exposure?

Answer: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure

to lift the upper and lower eyelids occasionally.[1][6][8] If you are wearing contact lenses,

remove them if it is easy to do so and continue rinsing.[6][7] Seek immediate medical

attention.[6][8]

Scenario: I discovered that the 4-Phenylphenol container was stored next to strong acids.

Question: Is this a hazard, and what should I do?

Answer: Yes, this is a hazardous situation. 4-Phenylphenol is incompatible with strong

acids, strong bases, and strong oxidizing agents.[2][6] This can lead to hazardous reactions.

[1] Carefully relocate the 4-Phenylphenol container to a designated storage area that is

cool, dry, well-ventilated, and segregated from incompatible materials.[6][8] Ensure the

container is tightly closed.[8]

Detailed Protocols
Protocol: First Aid for Skin Exposure
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Immediate Removal: Quickly remove all contaminated clothing, shoes, and leather items

(e.g., watchbands, belts).[8][10]

Initial Wash: Immediately flush the affected skin area with copious amounts of soap and

water for a minimum of 15 minutes.[6][8]

PEG Application (If available): After the initial water wash, put on protective gloves (e.g.,

Silver Shield) and repeatedly swab the affected area with Polyethylene Glycol 300 (PEG

300) for at least 30 minutes.[10][11] Use fresh swabs frequently.[11]

Medical Attention: Seek prompt medical attention.[8] If skin irritation or a rash persists,

consult a physician.[5]

Waste Disposal: Double-bag all contaminated clothing and cleaning materials, label them as

hazardous waste, and dispose of them according to institutional and local regulations.[5][11]

Protocol: Spill Cleanup
Secure the Area: Evacuate non-essential personnel and restrict access to the spill area.[5]

Ensure Ventilation: Work in a well-ventilated area. Use a fume hood if the spill is significant.

[8]

Wear PPE: Don the appropriate personal protective equipment: chemical safety goggles,

protective gloves, a lab coat, and a dust respirator.[9]

Contain and Collect: Avoid actions that generate dust.[8] Carefully sweep or vacuum the

spilled solid material.[8]

Transfer to Waste Container: Place the collected material into a suitable, tightly sealed, and

properly labeled container for hazardous waste disposal.[6][8]

Decontaminate Area: Clean the spill area with soap and water.

Environmental Precaution: Do not allow the spilled material or cleaning run-off to enter drains

or waterways.[5][6]
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Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

your institution's hazardous waste procedures.[5]

Visual Workflows
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Phase 1: Immediate Response

Phase 2: Cleanup

Phase 3: Final Steps
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Click to download full resolution via product page

Caption: Workflow for responding to a 4-Phenylphenol spill.
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Caption: Decision-making workflow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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